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Abstract
The small molecule MS15203 has been identified as a selective agonist for the G protein-

coupled receptor 171 (GPR171). Preclinical studies have demonstrated a significant role for

MS15203 in the regulation of feeding behavior, primarily through its action on the central

nervous system. This technical guide provides an in-depth overview of the core findings related

to MS15203's effects on appetite, including quantitative data from key studies, detailed

experimental protocols, and a visualization of the implicated signaling pathway. The information

presented herein is intended to support further research and drug development efforts targeting

the GPR171 pathway for metabolic disorders.

Introduction
The regulation of food intake is a complex process involving a network of central and peripheral

signals that control hunger and satiety. The G protein-coupled receptor 171 (GPR171), and its

endogenous ligand BigLEN (a cleavage product of proSAAS), have emerged as a notable

system in the modulation of energy homeostasis.[1][2] MS15203 has been characterized as a
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potent and selective agonist of GPR171, making it a valuable tool for elucidating the

physiological functions of this receptor.[3] Studies have shown that peripheral administration of

MS15203 leads to an increase in food intake and a subsequent gain in body weight in murine

models.[3] This orexigenic effect is primarily mediated by the activation of GPR171 in the

hypothalamus, a key brain region for appetite control.[3]

Quantitative Data on the Effects of MS15203 on
Feeding Behavior
The following tables summarize the quantitative data from preclinical studies investigating the

impact of MS15203 on food intake and body weight in mice.

Table 1: Effect of Intraperitoneal (i.p.) Administration of MS15203 on Cumulative Food Intake in

Mice

Time Point Vehicle (g) MS15203 (10 mg/kg) (g)

1 hour ~0.2 ~0.5

2 hours ~0.3 ~0.8

4 hours ~0.5 ~1.2

8 hours ~0.8 ~1.8

Data are approximate values derived from graphical representations in Wardman et al., 2016.

[3]

Table 2: Effect of Intraperitoneal (i.p.) Administration of MS15203 on Body Weight Change in

Mice

Time Point Vehicle (% change)
MS15203 (10 mg/kg) (%
change)

24 hours ~0.5% ~2.5%

48 hours ~1.0% ~4.0%
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Data are approximate values derived from graphical representations in Wardman et al., 2016.

[3]

Signaling Pathway
Activation of GPR171 by its agonist, MS15203, initiates an intracellular signaling cascade that

ultimately influences neuronal activity and modulates feeding behavior. GPR171 is a Gαi/o-

coupled receptor, and its activation leads to the inhibition of adenylyl cyclase, resulting in

decreased intracellular cyclic AMP (cAMP) levels. This signaling pathway is a key mechanism

through which MS15203 exerts its effects on appetite regulation.
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GPR171 signaling pathway in appetite regulation.

Experimental Protocols
The following protocols are based on methodologies reported in studies investigating the

effects of GPR171 agonists on feeding behavior.[4]

Animals
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Species: Male C57BL/6J mice

Age: 8-12 weeks

Housing: Individually housed in a temperature- and light-controlled environment (12-hour

light/dark cycle) with ad libitum access to food and water, unless otherwise specified.

Drug Preparation and Administration
Compound: MS15203

Vehicle: 1% DMSO in sterile saline

Dose: 10 mg/kg body weight

Route of Administration: Intraperitoneal (i.p.) injection

Measurement of Food Intake
Mice are fasted for 12 hours prior to the experiment with free access to water.

At the beginning of the light or dark cycle, mice are injected intraperitoneally with either

vehicle or MS15203.

Immediately after injection, pre-weighed food is returned to the cages.

Food intake is measured by weighing the remaining food at 1, 2, 4, and 8 hours post-

injection.

Cumulative food intake is calculated for each time point.

Measurement of Body Weight
Mice are weighed immediately before drug administration and at 24 and 48 hours post-

injection.

The percentage change in body weight from baseline is calculated.

Experimental Workflow
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Workflow for assessing MS15203's effect on feeding.

Conclusion
MS15203, as a selective GPR171 agonist, has been demonstrated to have a clear orexigenic

effect, leading to increased food intake and body weight gain in preclinical models. The

mechanism of action involves the activation of the Gαi/o-coupled GPR171 receptor, primarily in

the hypothalamus. The quantitative data and experimental protocols provided in this guide offer

a comprehensive resource for researchers in the fields of neuroscience, metabolism, and drug

development. Further investigation into the GPR171 signaling pathway and the long-term

effects of its modulation may pave the way for novel therapeutic strategies for the treatment of

eating disorders and metabolic diseases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b7763964?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/24043826/
https://pubmed.ncbi.nlm.nih.gov/24043826/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3791715/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3791715/
https://pubmed.ncbi.nlm.nih.gov/27245612/
https://pubmed.ncbi.nlm.nih.gov/27245612/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8001436/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8001436/
https://www.benchchem.com/product/b7763964/docs#the-role-of-ms15203-in-feeding-behavior-a-technical-guide
https://www.benchchem.com/product/b7763964/docs#the-role-of-ms15203-in-feeding-behavior-a-technical-guide
https://www.benchchem.com/product/b7763964/docs#the-role-of-ms15203-in-feeding-behavior-a-technical-guide
https://www.benchchem.com/product/b7763964/docs#the-role-of-ms15203-in-feeding-behavior-a-technical-guide
https://www.benchchem.com/product/b7763964?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7763964?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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